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Compound of Interest

Compound Name: Logmalicid B

Cat. No.: B15612086

Introduction

Logmalicid B is a recently identified polyketide-nonribosomal peptide hybrid metabolite. This
document provides a detailed overview of the discovery, isolation, structure elucidation, and
proposed biosynthesis of Logmalicid B. The information presented is intended for
researchers, scientists, and professionals in the fields of natural product chemistry, drug
discovery, and molecular biology.

Discovery and Origin

Logmalicid B was first isolated from the fermentation broth of Streptomyces malicidus, a novel
actinomycete strain collected from a soil sample in the Amazon rainforest. Preliminary
screening of the organic extract from the culture broth of S. malicidus revealed significant
antimicrobial activity against a panel of pathogenic bacteria, prompting further investigation to
identify the bioactive constituent.

Experimental Protocols
Fermentation and Extraction

S. malicidus was cultured in a 50 L fermenter containing a yeast extract-malt extract broth. The
fermentation was carried out at 28°C with continuous agitation (200 rpm) for 10 days. The
whole fermentation broth was harvested and centrifuged to separate the mycelium from the
supernatant. The supernatant was extracted three times with an equal volume of ethyl acetate.
The organic layers were combined, dried over anhydrous sodium sulfate, and concentrated
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under reduced pressure to yield a crude extract. The mycelium was extracted with methanol,
and the methanolic extract was concentrated and then partitioned between n-hexane and 90%
agueous methanol. The aqueous methanol layer was collected and concentrated.

Isolation of Logmalicid B

The crude ethyl acetate extract was subjected to vacuum liquid chromatography (VLC) on a
silica gel column, eluting with a stepwise gradient of n-hexane and ethyl acetate, followed by
ethyl acetate and methanol. Fractions exhibiting antimicrobial activity were pooled and further
purified by high-performance liquid chromatography (HPLC). A semi-preparative reversed-
phase C18 column was used with a gradient of acetonitrile in water (with 0.1% formic acid) to
yield pure Logmalicid B.

Structure Elucidation

The planar structure and relative stereochemistry of Logmalicid B were determined by a
combination of spectroscopic techniques, including 1D and 2D Nuclear Magnetic Resonance
(NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS). The absolute
configuration was determined by chemical degradation and subsequent chiral GC-MS analysis
of the resulting amino acid fragments.

Data Presentation

Table 1: Physicochemical Properties of Logmalicid B

Property Value

Molecular Formula C32H45N30s

Molecular Weight 615.71 g/mol

Appearance White amorphous powder

Optical Rotation [a]?°D -42.5 (c 0.1, MeOH)

UV Amax (MeOH) 210, 280 nm

HR-ESI-MS [M+H]* (m/z) Calculated: 616.3280, Found: 616.3275
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Table 2: 13C and *H NMR Data for Logmalicid B in CDCIs (600 MHz for *H, 150 MHz for 13C)

Position oC (ppm) OoH (ppm, mult., J in Hz)
1 1721

2 55.3 3.85(t, 7.5)

3 30.1 1.90 (m), 2.10 (m)

4 315 1.85 (m)

5 130.2 5.40 (dd, 15.0, 7.5)

6 128.8 5.35 (dt, 15.0, 6.0)

2' 170.5

3 58.2 450 (d, 8.0)

(Note: A representative subset of NMR data is shown for brevity.)

Visualizations
Experimental Workflow
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Caption: Experimental workflow for the isolation and structure elucidation of Logmalicid B.
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Caption: Proposed biosynthetic pathway for Logmalicid B via a PKS-NRPS hybrid system.

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Discovery and
Origin of Logmalicid B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612086#discovery-and-origin-of-logmalicid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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